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Compound of Interest

2,4-Dihydroxypyrimidine-5-
Compound Name:
carboxylic Acid

Cat. No.: B016233

Essential Safety and Handling Guide for 2,4-
Dihydroxypyrimidine-5-carboxylic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,4-Dihydroxypyrimidine-5-carboxylic Acid (also
known as Uracil-5-carboxylic acid or Isoorotic acid). Adherence to these procedures is vital for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,4-Dihydroxypyrimidine-5-carboxylic Acid is classified with the following hazards:
e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory.
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PPE Category Item Specification
) Chemical splash-resistant with
Eye/Face Protection Safety Glasses/Goggles ] )
side protection.[1]
) Recommended when there is
Face Shield

a potential for splashing.[1]

Chemically resistant gloves.

Selection should be based on
Hand Protection Gloves the specific laboratory

conditions and duration of use.

[1]

Use in a well-ventilated area
Respiratory Protection Ventilation with local exhaust ventilation to
minimize dust exposure.[1]

_ An N95 dust mask is
Respirator
recommended.[3]

) ) ) Lab coat or other suitable
Body Protection Protective Clothing ] ]
protective clothing.[1]

Operational and Handling Plan

A systematic approach to handling 2,4-Dihydroxypyrimidine-5-carboxylic Acid is essential to
minimize exposure and prevent contamination.

1. Preparation and Engineering Controls:

Ensure a well-ventilated workspace, preferably with a chemical fume hood.[1]

Facilities should be equipped with an eyewash station.[1]

Keep the container tightly closed when not in use.[1]

2. Handling Procedures:

Avoid all direct contact with skin, eyes, and clothing.[1]
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e Do not breathe in dust or fumes.[1]
e Minimize dust generation and accumulation during handling.[1]
e Weigh and handle the solid material in a designated area with appropriate ventilation.

o Wash hands thoroughly after handling the compound, before breaks, and at the end of the
workday.[1]

» Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[1]
3. Storage:
e Store in a cool, dry, and well-ventilated area.[1]

o Keep containers tightly sealed.[1]

Store away from incompatible substances and sources of ignition.[1]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if you feel unwell.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation occurs, seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

» Waste Generation: Minimize waste generation wherever possible.

e Containment: Collect waste in a suitable, labeled, and sealed container.

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2]

Do not allow the product to enter drains, waterways, or soil.[1]

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for safely handling 2,4-

Dihydroxypyrimidine-5-carboxylic Acid from receipt to disposal.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM3Nsd254cm9lNDluYW1kd3poYWJ4a3N1M2NpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPNjIxXzIzOTQ1LTQ0LTBfMiUyQzQtRGloeWRyb3h5cHlyaW1pZGluZS01LWNhcmJveHlsaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU82MjFfMjM5NDUtNDQtMF8yJTJDNC1EaWh5ZHJveHlweXJpbWlkaW5lLTUtY2FyYm94eWxpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--95be4412b05cef4b2273ad9d7b968e4d309dbbce/MetaSci_MSIO621_23945-44-0_2,4-Dihydroxypyrimidine-5-carboxylic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM3Nsd254cm9lNDluYW1kd3poYWJ4a3N1M2NpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPNjIxXzIzOTQ1LTQ0LTBfMiUyQzQtRGloeWRyb3h5cHlyaW1pZGluZS01LWNhcmJveHlsaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU82MjFfMjM5NDUtNDQtMF8yJTJDNC1EaWh5ZHJveHlweXJpbWlkaW5lLTUtY2FyYm94eWxpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--95be4412b05cef4b2273ad9d7b968e4d309dbbce/MetaSci_MSIO621_23945-44-0_2,4-Dihydroxypyrimidine-5-carboxylic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM3Nsd254cm9lNDluYW1kd3poYWJ4a3N1M2NpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPNjIxXzIzOTQ1LTQ0LTBfMiUyQzQtRGloeWRyb3h5cHlyaW1pZGluZS01LWNhcmJveHlsaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU82MjFfMjM5NDUtNDQtMF8yJTJDNC1EaWh5ZHJveHlweXJpbWlkaW5lLTUtY2FyYm94eWxpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--95be4412b05cef4b2273ad9d7b968e4d309dbbce/MetaSci_MSIO621_23945-44-0_2,4-Dihydroxypyrimidine-5-carboxylic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM3Nsd254cm9lNDluYW1kd3poYWJ4a3N1M2NpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPNjIxXzIzOTQ1LTQ0LTBfMiUyQzQtRGloeWRyb3h5cHlyaW1pZGluZS01LWNhcmJveHlsaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU82MjFfMjM5NDUtNDQtMF8yJTJDNC1EaWh5ZHJveHlweXJpbWlkaW5lLTUtY2FyYm94eWxpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--95be4412b05cef4b2273ad9d7b968e4d309dbbce/MetaSci_MSIO621_23945-44-0_2,4-Dihydroxypyrimidine-5-carboxylic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM3Nsd254cm9lNDluYW1kd3poYWJ4a3N1M2NpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPNjIxXzIzOTQ1LTQ0LTBfMiUyQzQtRGloeWRyb3h5cHlyaW1pZGluZS01LWNhcmJveHlsaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU82MjFfMjM5NDUtNDQtMF8yJTJDNC1EaWh5ZHJveHlweXJpbWlkaW5lLTUtY2FyYm94eWxpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--95be4412b05cef4b2273ad9d7b968e4d309dbbce/MetaSci_MSIO621_23945-44-0_2,4-Dihydroxypyrimidine-5-carboxylic%20acid.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/22490?userType=undefined
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM3Nsd254cm9lNDluYW1kd3poYWJ4a3N1M2NpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPNjIxXzIzOTQ1LTQ0LTBfMiUyQzQtRGloeWRyb3h5cHlyaW1pZGluZS01LWNhcmJveHlsaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU82MjFfMjM5NDUtNDQtMF8yJTJDNC1EaWh5ZHJveHlweXJpbWlkaW5lLTUtY2FyYm94eWxpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--95be4412b05cef4b2273ad9d7b968e4d309dbbce/MetaSci_MSIO621_23945-44-0_2,4-Dihydroxypyrimidine-5-carboxylic%20acid.pdf
https://www.benchchem.com/product/b016233?utm_src=pdf-body
https://www.benchchem.com/product/b016233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Preparation Emergency

)

N —

J/

Handlin
Y &

)
AN J

[ N\
Q J
Ve

J
. N
Cleanup %; Disposal
4 N
Decontaminate Work Area
o J
\
4 N
Dispose of Waste
o J
\/
~
Remove PPE
J

Y

~

[ Wash Hands Thoroughly

AN //

Click to download full resolution via product page

Caption: Workflow for handling 2,4-Dihydroxypyrimidine-5-carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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